N-{4-[(3,5-dioxo-1-phenyl-4-pyrazolidinylidene)methyl]phenyl}acetamide

• IUPAC Name: N-[4-[(E)-(3,5-dioxo-1-phenylpyrazolidin-4-ylidene)methyl]phenyl]acetamide
• InChI: InChI=1S/C18H15N3O3/c1-12(22)19-14-9-7-13(8-10-14)11-16-17(23)20-21(18(16)24)15-5-3-2-4-6-15/h2-11H,1H3,(H,19,22)(H,20,23)/b16-11+
• InChI Key: QEFAFYOZLJUIRT-LFIBNONCSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)/C=C/2\C(=O)NN(C2=O)C3=CC=CC=C3
• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-{4-[(3,5-dioxo-1-phenyl-4-pyrazolidinylidene)methyl]phenyl}acetamide typically involves multi-step reactions that may include the formation of pyrazole derivatives by reacting pyrazole having substitutions at specific positions with various substituted acetamides. The chemical structures of these compounds are often confirmed using spectroscopic methods such as 1H NMR, IR, and Mass spectra (Sunder & Maleraju, 2013).

Molecular Structure Analysis

Studies on related compounds show that the molecular structure is often determined using X-ray crystallography, revealing details about the spatial arrangement of atoms and the presence of specific functional groups. For instance, the crystal structure can be stabilized by various non-covalent interactions such as hydrogen bonding, which plays a significant role in the molecular conformation and overall stability of the compound (Sethusankar et al., 2002).

Chemical Reactions and Properties

The chemical reactivity of these compounds is diverse, with many showing potential biological activities such as anti-inflammatory and antioxidant properties. The reactivity can be attributed to the pyrazole and acetamide moieties, which are susceptible to various chemical transformations. These transformations can lead to the synthesis of novel derivatives with enhanced biological activities (Kolluri et al., 2020).

Physical Properties Analysis

The physical properties of these compounds, including melting points, solubility, and crystalline structure, are crucial for their application and efficacy. Crystallographic studies provide insight into the solid-state structure, revealing centrosymmetric space groups and the impact of intermolecular interactions on the physical properties (Gouda et al., 2022).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity towards electrophiles or nucleophiles, are essential for understanding the mechanism of action of these compounds. Studies on their synthesis and characterization often include evaluations of these properties to optimize their biological activity and stability (Nazarenko et al., 2008).

Mechanism of Action

The mechanism of action for this compound is not specified in the available resources.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources.